Cas no 1805435-75-9 (Methyl 3-aminomethyl-2-cyano-6-(difluoromethyl)benzoate)

• Product Name: Methyl 3-aminomethyl-2-cyano-6-(difluoromethyl)benzoate
• CAS No: 1805435-75-9
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4985377
• Update Time: 2025-11-06

Methyl 3-aminomethyl-2-cyano-6-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-2-cyano-6-(difluoromethyl)benzoate

• Inchi： 1S/C11H10F2N2O2/c1-17-11(16)9-7(10(12)13)3-2-6(4-14)8(9)5-15/h2-3,10H,4,14H2,1H3
• InChI Key： HNHKZZZMCCAOFI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CN)=C(C#N)C=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 3-aminomethyl-2-cyano-6-(difluoromethyl)benzoate

Comprehensive Analysis of Methyl 3-aminomethyl-2-cyano-6-(difluoromethyl)benzoate (CAS No. 1805435-75-9): Properties, Applications, and Industry Insights

The chemical compound Methyl 3-aminomethyl-2-cyano-6-(difluoromethyl)benzoate (CAS No. 1805435-75-9) has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and versatile applications. This benzoate derivative features a difluoromethyl group and a cyano substituent, which contribute to its reactivity and potential as a building block in synthetic chemistry. Researchers are particularly interested in its role as an intermediate for designing novel bioactive molecules, given the rising demand for fluorinated compounds in drug discovery.

In recent years, the pharmaceutical industry has prioritized the development of small-molecule inhibitors targeting specific enzymes or receptors. The structural motifs present in Methyl 3-aminomethyl-2-cyano-6-(difluoromethyl)benzoate, such as the aminomethyl and cyano groups, make it a valuable candidate for modulating protein-ligand interactions. Its CAS number 1805435-75-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry projects. Additionally, the compound’s ester functionality allows for further derivatization, aligning with the trend toward fragment-based drug design.

Beyond pharmaceuticals, this compound has potential applications in agrochemical formulations. The difluoromethyl moiety is known to enhance the metabolic stability of pesticides, addressing growing concerns about environmental persistence. With increasing regulatory scrutiny on crop protection chemicals, researchers are exploring Methyl 3-aminomethyl-2-cyano-6-(difluoromethyl)benzoate as a precursor for developing safer, more efficient herbicides. Its cyano group also offers opportunities for heterocycle synthesis, a key area in green chemistry initiatives.

The synthesis and optimization of CAS 1805435-75-9 involve advanced techniques such as microwave-assisted reactions and catalytic fluorination, topics frequently queried in scientific search engines. These methods align with industry demands for cost-effective scaling and reduced waste generation. Furthermore, the compound’s spectroscopic data (e.g., NMR, HPLC) is often requested by analytical chemists, underscoring its importance in quality control protocols.

As sustainability becomes a focal point, the lifecycle assessment of Methyl 3-aminomethyl-2-cyano-6-(difluoromethyl)benzoate is gaining traction. Discussions around biodegradable intermediates and atom economy frequently reference this compound’s potential. Its balanced lipophilicity (logP) and hydrogen-bonding capacity also make it a subject of interest in computational chemistry studies, particularly for molecular docking simulations.

In conclusion, Methyl 3-aminomethyl-2-cyano-6-(difluoromethyl)benzoate (CAS No. 1805435-75-9) represents a multifaceted tool for modern chemistry. Its applications span from drug discovery to sustainable agriculture, driven by its adaptable scaffold and compliance with green chemistry principles. Ongoing research into its structure-activity relationships and process optimization will likely solidify its position as a critical intermediate in industrial and academic settings.